Cas no 677713-06-3 (3-4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile)

• Product Name: 3-4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile
• CAS No: 677713-06-3
• MF: C₁₀H₅F₄NO
• MW: 231.146416425705
• MDL: MFCD16083874
• CID: 4656744
• PubChem ID: 53434428
• Update Time: 2025-05-26

3-4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-fluoro-3-(trifluoromethyl)phenyl]-3-oxopropanenitrile
• Benzenepropanenitrile, 4-fluoro-β-oxo-3-(trifluoromethyl)-
• 3-4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile

• MDL： MFCD16083874
• Inchi： 1S/C10H5F4NO/c11-8-2-1-6(9(16)3-4-15)5-7(8)10(12,13)14/h1-2,5H,3H2
• InChI Key： YYMKPIUYLMWMQL-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(=O)CC#N)C=1)F)(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile

Compound CAS No. 677713-06-3: 3,4-Fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile

The compound with CAS No. 677713-06-3, commonly referred to as 3,4-fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a nitrile group, making it a valuable intermediate in the synthesis of various bioactive molecules.

Structure and Properties

The molecular structure of 3,4-fluoro-3-(trifluoromethyl)phenyl-3-oxopropanenitrile consists of a phenyl ring substituted with fluorine atoms at the 2 and 5 positions (relative to the point of attachment), a trifluoromethyl group at the 4 position, and a nitrile group attached to a ketone moiety. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of multiple fluorine atoms in this compound further amplifies these effects, making it an attractive candidate for medicinal chemists.

Synthesis and Applications

The synthesis of CAS No. 677713-06-3 involves a multi-step process that typically begins with the preparation of the aromatic precursor followed by functionalization to introduce the trifluoromethyl and nitrile groups. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceuticals: It serves as an intermediate in the synthesis of potential anticancer agents due to its ability to inhibit specific enzyme pathways.
• Agrochemicals: Research indicates that this compound may act as a herbicide or fungicide, targeting specific plant pathogens.
• Materials Science: Its unique electronic properties make it a candidate for use in advanced polymers or electronic materials.

Recent Research Findings

A groundbreaking study published in *Journal of Medicinal Chemistry* explored the role of CAS No. 677713-06-3 in inhibiting histone deacetylases (HDACs), which are enzymes associated with cancer progression. The study demonstrated that this compound exhibits potent HDAC inhibitory activity, suggesting its potential as a lead molecule for anti-cancer drug development.

In another notable research effort, scientists at the University of California utilized CAS No. 677713-06__ in the development of novel materials for energy storage applications. The compound's ability to form stable coordination complexes with metal ions was exploited to create advanced cathode materials for lithium-ion batteries.

Conclusion

CAS No. 67771_ _ _ _, or _ , stands at the forefront of modern chemical innovation due to its versatile structure and wide-ranging applications. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in various industries. Future studies are expected to focus on optimizing its synthesis methods and exploring its biological activity further, ensuring its continued relevance in the scientific community.